2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid
Overview
Description
2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid is a chemical compound with the CAS Number: 1256358-58-3 . It has a molecular weight of 283.01 . This compound is used as an important raw material and intermediate in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Molecular Structure Analysis
The IUPAC name for this compound is 6-[4-(trifluoromethyl)phenoxy]-3-pyridinylboronic acid . The InChI code is 1S/C12H9BF3NO3/c14-12(15,16)8-1-4-10(5-2-8)20-11-6-3-9(7-17-11)13(18)19/h1-7,18-19H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 283.01 . Unfortunately, other specific physical and chemical properties were not found in the search results.Scientific Research Applications
Organic Synthesis
2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid: is a valuable intermediate in organic synthesis. Its boronic acid group is pivotal for cross-coupling reactions, such as the Suzuki-Miyaura coupling, which forms carbon-carbon bonds . This reaction is widely used for creating complex organic molecules, including those found in pharmaceuticals, agrochemicals, and organic materials.
Agrochemical Research
In the field of agrochemistry, this compound serves as a key structural motif in active ingredients. The trifluoromethyl group, in particular, is associated with enhanced biological activity and is found in many modern pesticides . The pyridine ring can interact with various biological targets, making it a crucial component in the development of new agrochemicals.
Pharmaceutical Development
2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid: is used as an intermediate in pharmaceutical research. The presence of both the pyridine and boronic acid functionalities allows for the synthesis of a wide range of biologically active compounds. These include potential medications for diseases where modulation of protein interactions or signal transduction pathways is beneficial .
Dyestuff Field
This compound’s derivatives are important in the synthesis of dyes. The boronic acid moiety can react with various reagents to create new colorants with potential applications in textiles and materials science .
Safety and Hazards
The compound may cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure . It should be stored in a cool, dry place in a tightly closed container, with adequate ventilation, and away from oxidizing agents .
Mechanism of Action
Target of Action
Boronic acids, including this compound, are often used in suzuki-miyaura cross-coupling reactions , which suggests that its targets could be various organic compounds that participate in these reactions.
Mode of Action
In the context of Suzuki-Miyaura cross-coupling reactions, 2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid acts as a nucleophile . The boronic acid moiety interacts with a palladium catalyst, undergoing transmetalation, a process where it transfers its organic group to the palladium . This forms a new carbon-carbon bond, effectively coupling the two organic groups .
Biochemical Pathways
In general, suzuki-miyaura cross-coupling reactions are widely used in the synthesis of biologically active compounds , suggesting that the product of these reactions could potentially interact with various biochemical pathways.
Result of Action
As a reagent in suzuki-miyaura cross-coupling reactions, it contributes to the formation of new carbon-carbon bonds , which can lead to the synthesis of various biologically active compounds.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid. For instance, it should be stored in a cool, dry place in a tightly closed container . Additionally, the reaction conditions, such as temperature, solvent, and the presence of a catalyst, can greatly affect the outcome of Suzuki-Miyaura cross-coupling reactions .
properties
IUPAC Name |
[6-[4-(trifluoromethyl)phenoxy]pyridin-3-yl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BF3NO3/c14-12(15,16)8-1-4-10(5-2-8)20-11-6-3-9(7-17-11)13(18)19/h1-7,18-19H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARLNSNRYOJMOCB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN=C(C=C1)OC2=CC=C(C=C2)C(F)(F)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BF3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681906 |
Source
|
| Record name | {6-[4-(Trifluoromethyl)phenoxy]pyridin-3-yl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Trifluoromethylphenoxy)pyridine-5-boronic acid | |
CAS RN |
1256358-58-3 |
Source
|
| Record name | {6-[4-(Trifluoromethyl)phenoxy]pyridin-3-yl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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